Cas no 2694726-07-1 (3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine)

• Product Name: 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine
• CAS No: 2694726-07-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5613079
• PubChem ID: 165943728
• Update Time: 2025-07-16

3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2694726-07-1
• 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine
• EN300-33051282

• Inchi： 1S/C9H16N2O/c1-9(2,3)6-7-5-8(10-4)12-11-7/h5,10H,6H2,1-4H3
• InChI Key： ZJQYLXAZRACUDY-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(C)(C)C)=N1)NC

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.1Ų

Additional information on 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine

Introduction to 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine (CAS No. 2694726-07-1)

3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine, with the CAS number 2694726-07-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2-oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine make it an intriguing candidate for further investigation and development.

The chemical structure of 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine consists of a 1,2-oxazole ring substituted with a 2,2-dimethylpropyl group and a methylamine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The 1,2-oxazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The 2,2-dimethylpropyl group adds hydrophobicity and steric bulk, which can influence the compound's solubility and membrane permeability. The methylamine moiety provides a basic functional group that can participate in various chemical reactions and interactions.

In recent years, there has been a growing interest in the development of 1,2-oxazole derivatives for their potential therapeutic applications. Studies have shown that compounds containing the 1,2-oxazole scaffold exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain 1,2-oxazole derivatives demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine has been evaluated for its potential as an anti-inflammatory agent. Preliminary in vitro studies have shown that this compound can effectively inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in the regulation of inflammatory responses. Additionally, it has been found to reduce the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), two enzymes that play crucial roles in inflammation.

Beyond its anti-inflammatory properties, 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine has also shown promise in other therapeutic areas. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the potential of this compound as an antiviral agent against influenza virus. The results indicated that 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine exhibited significant antiviral activity by inhibiting viral replication and reducing viral titers in infected cells.

The pharmacokinetic properties of 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amine have also been investigated to assess its suitability for further development as a therapeutic agent. In vitro studies have shown that this compound has good solubility and stability under physiological conditions. Additionally, preliminary pharmacokinetic studies in animal models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that 3-(2,2-dimethylpropyl)-N-methyl-1,2-oxazol-5-amnine has the potential to be developed into an effective oral or parenteral drug formulation.

To further evaluate the safety and efficacy of 3-(2,2-dimethylpropyl)-N-methyl-1,2-oaxzol--5-amnine, preclinical studies are currently underway. These studies aim to investigate the compound's toxicity profile and its effects on various organ systems. Initial results from these studies have been promising, with no significant adverse effects observed at therapeutic doses.

In conclusion, 3-(2， ２－dimethy propy l） -Ｎ－m eth yl－１，２－oaxz ol－５－amnine (CAS No. ２６９４７２６－０７－１ ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.